Cas no 1249383-55-8 (methyl 2-amino-3-bromo-6-methoxybenzoate)

• Product Name: methyl 2-amino-3-bromo-6-methoxybenzoate
• CAS No: 1249383-55-8
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5158035
• PubChem ID: 62378950
• Update Time: 2025-08-04

methyl 2-amino-3-bromo-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-bromo-6-methoxybenzoate
• 2-Amino-3-bromo-6-methoxy-benzoic acid methyl ester

• Inchi： 1S/C9H10BrNO3/c1-13-6-4-3-5(10)8(11)7(6)9(12)14-2/h3-4H,11H2,1-2H3
• InChI Key： XFUWJFGCBWXXLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OC)=C1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6

Additional information on methyl 2-amino-3-bromo-6-methoxybenzoate

Methyl 2-Amino-3-Bromo-6-Methoxybenzoate (CAS No. 1249383-55-8): An Overview

Methyl 2-amino-3-bromo-6-methoxybenzoate (CAS No. 1249383-55-8) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a bromo substituent, and a methoxy group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical structure of methyl 2-amino-3-bromo-6-methoxybenzoate is represented by the formula C₁₀H₁₁BrNO₃. The presence of the bromo substituent imparts significant electronic and steric effects, making this compound a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The methoxy group, on the other hand, enhances the solubility and stability of the molecule, which is crucial for its use in biological assays and drug development.

In recent years, methyl 2-amino-3-bromo-6-methoxybenzoate has gained attention for its potential as a lead compound in the development of new therapeutic agents. Research has shown that compounds with similar structural motifs exhibit promising activities against various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of methyl 2-amino-3-bromo-6-methoxybenzoate demonstrated potent antitumor activity against several human cancer cell lines.

The synthesis of methyl 2-amino-3-bromo-6-methoxybenzoate can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-amino-3-bromo-6-methoxybenzoic acid with methanol in the presence of an acid catalyst. This esterification reaction is straightforward and can be carried out under mild conditions, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of methyl 2-amino-3-bromo-6-methoxybenzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is moderately soluble in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and purify using standard techniques such as recrystallization and column chromatography.

In terms of biological activity, methyl 2-amino-3-bromo-6-methoxybenzoate has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has shown inhibitory effects on enzymes such as tyrosinase and acetylcholinesterase, which are implicated in conditions like melanoma and Alzheimer's disease, respectively. These findings suggest that this compound could serve as a starting point for the development of more potent and selective inhibitors.

The safety profile of methyl 2-amino-3-bromo-6-methoxybenzoate is another important aspect to consider. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, methyl 2-amino-3-bromo-6-methoxybenzoate (CAS No. 1249383-55-8) is a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration in the development of new therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential uses, highlighting its significance in the scientific community.